![molecular formula C16H14FNO B2430779 (2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide CAS No. 314251-40-6](/img/structure/B2430779.png)
(2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C16H14FNO and its molecular weight is 255.292. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Muscle Relaxant, Antiinflammatory, and Analgesic Properties : A study by Musso et al. (2003) focused on the synthesis and evaluation of analogs of cinnamamide, including compounds related to (2E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide. These compounds showed potent central muscle relaxant, antiinflammatory, and analgesic activities, indicating their potential in pharmaceutical applications (Musso et al., 2003).
Anti-Inflammatory Potential : Hošek et al. (2019) investigated the anti-inflammatory potential of N-arylcinnamamide derivatives, similar in structure to the compound . These compounds significantly attenuated lipopolysaccharide-induced NF-κB activation, showing a potential for use in treating inflammatory conditions (Hošek et al., 2019).
Antimalarial Activity : Research by Kos et al. (2022) on N-phenyl-substituted cinnamanilides, related to the compound of interest, demonstrated notable antimalarial activity. These compounds were effective against the chloroquine-sensitive strain of Plasmodium falciparum, suggesting their potential as antimalarial agents (Kos et al., 2022).
Antibacterial and Antifungal Activities : Pospíšilová et al. (2018) synthesized and characterized a series of ring-substituted N-arylcinnamamides. They found that these compounds exhibited significant antibacterial, antitubercular, and antifungal activities, making them promising candidates for treating infections (Pospíšilová et al., 2018).
Inhibition of Epidermal Growth Factor Receptor : Ghosh et al. (1999) studied analogs of the active metabolite of leflunomide, including compounds structurally related to this compound. These compounds are known to act by inhibiting the tyrosine kinase epidermal growth factor receptor (EGFR), indicating potential applications in cancer treatment (Ghosh et al., 1999).
Anticonvulsant and Analgesic Activity : Gunia-Krzyżak et al. (2019) evaluated N-(E)-cinnamoyl (cinnamamide) derivatives of aminoalkanols for anticonvulsant and analgesic activity. These compounds, similar to the requested compound, showed promising results as anticonvulsant and/or analgesic agents, highlighting their potential in treating neurological disorders (Gunia-Krzyżak et al., 2019).
Properties
IUPAC Name |
(E)-3-(4-fluorophenyl)-N-(3-methylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO/c1-12-3-2-4-15(11-12)18-16(19)10-7-13-5-8-14(17)9-6-13/h2-11H,1H3,(H,18,19)/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCTKTWYRIZBJBJ-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C=CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)NC(=O)/C=C/C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.